Meta-Chlorobenzyl vs. Other Benzyl Substitutions
The compound contains a 3-chlorobenzyl N1 substituent on the pyridin-2(1H)-one core, distinguishing it from the unsubstituted benzyl analog and the 4-chlorobenzyl isomer. In the broader pyrrolidinone benzenesulfonamide class described by Vertex Pharmaceuticals, the position and identity of the benzyl substituent are known to modulate ion channel inhibitory activity [1]. However, no head-to-head quantitative potency or selectivity data comparing this specific compound (CAS 1251577-95-3) with its unsubstituted benzyl or para-chloro analogs are publicly available from allowed sources.
| Evidence Dimension | Structural differentiation: benzyl substitution pattern |
|---|---|
| Target Compound Data | 3-chlorobenzyl (meta-Cl) substituent at N1 of pyridin-2(1H)-one [1] |
| Comparator Or Baseline | Unsubstituted benzyl analog and 4-chlorobenzyl (para-Cl) isomer (structural comparators only; quantitative data not available) |
| Quantified Difference | Not quantifiable—no direct comparative biological data available from allowed sources |
| Conditions | Structural comparison based on chemical identity; class-level SAR inference from patent US 2013/0338119 A1 [1] |
Why This Matters
In SAR-driven procurement, the meta-chloro substitution pattern may confer distinct target engagement or selectivity relative to unsubstituted or para-substituted analogs, making CAS-specific sourcing essential for experimental reproducibility.
- [1] Stamos, D.; Martinborough, E. A.; Hilgraf, N.; Neubert, T. D.; Numa, M.; Whitney, T.; Kawatkar, A. S. Pyrrolidinone Benzenesulfonamide Derivatives as Modulators of Ion Channels. U.S. Patent Application Publication US 2013/0338119 A1, December 19, 2013. Assignee: Vertex Pharmaceuticals Incorporated. View Source
